Cas no 2034315-87-0 (2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2-methylpropanamide)

• Product Name: 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2-methylpropanamide
• CAS No: 2034315-87-0
• MF: C₁₉H₁₈ClN₃O₃
• MW: 371.817523479462
• CID: 6388634
• PubChem ID: 122162947
• Update Time: 2025-05-19

2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2-methylpropanamide
• 2-(4-chlorophenoxy)-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}-2-methylpropanamide
• 2034315-87-0
• 2-(4-chlorophenoxy)-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-2-methylpropanamide
• F6574-0101
• 2-(4-chlorophenoxy)-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-2-methylpropanamide
• AKOS032464339

• Inchi： 1S/C19H18ClN3O3/c1-19(2,26-15-5-3-14(20)4-6-15)18(24)23-11-16-17(22-9-8-21-16)13-7-10-25-12-13/h3-10,12H,11H2,1-2H3,(H,23,24)
• InChI Key： VTGACOVTKLJDJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(NCC1C(C2=COC=C2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 371.1036691g/mol
• Monoisotopic Mass: 371.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2-methylpropanamide

Introduction to 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2-methylpropanamide (CAS No. 2034315-87-0)

2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2-methylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034315-87-0, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound consists of several key functional groups, including a 4-chlorophenoxy group, a pyrazin-2-ylmethyl moiety, and a furan-3-yl substituent. These components contribute to the compound's overall complexity and may play crucial roles in its interactions with biological targets. The presence of the 4-chlorophenoxy group, for instance, suggests potential for binding to enzymes or receptors that are sensitive to halogenated aromatic compounds.

In recent years, there has been growing interest in the development of novel compounds that incorporate pyrazine and furan rings due to their ability to modulate various biological pathways. The pyrazin-2-ylmethyl group in this compound is particularly noteworthy, as pyrazines have been extensively studied for their pharmacological properties. Research has shown that pyrazine derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects.

The furan-3-yl substituent adds another layer of complexity to the compound's structure. Furan derivatives are known for their diverse biological activities and have been explored in various therapeutic contexts. For example, some furan-based compounds have demonstrated potent antimicrobial properties, making them valuable in the treatment of infectious diseases. The combination of these structural elements in 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2-methylpropanamide suggests that it may possess multiple biological functions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 4-chlorophenoxy group typically involves chlorination reactions, while the attachment of the pyrazin-2-ylmethyl moiety may require condensation or coupling reactions. The incorporation of the furan-3-yl substituent often involves functionalization reactions such as alkylation or etherification. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a laboratory setting.

Evaluation of the pharmacological potential of 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2-methylpropanamide has been conducted through various in vitro and in vivo studies. These investigations aim to elucidate its mechanism of action and assess its efficacy against specific targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. However, further research is needed to fully understand its therapeutic potential.

The development of new pharmaceuticals often relies on computational modeling and high-throughput screening techniques to identify promising candidates. In silico studies can provide valuable insights into the interactions between this compound and potential biological targets, helping to guide experimental design. Additionally, virtual screening methods can be used to predict the pharmacokinetic properties of 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2-methylpropanamide, which is crucial for assessing its suitability for clinical use.

The impact of structural modifications on the biological activity of this compound is another area of active investigation. By altering specific functional groups or substituents, researchers can fine-tune the properties of 2-(4-chlorophenoxy)-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-2-methylpropanamide to improve its efficacy or reduce side effects. Such modifications are essential for optimizing drug candidates and ensuring their safety and effectiveness.

The future prospects for 2-(4-chlorophenoxy)-N-{3-(furan-3-y)pyrazin - 2 - ylmethyl } - 2 - methylpropanamide are promising, given its unique structural features and potential biological activities. Further research is warranted to explore its therapeutic applications and develop novel derivatives with enhanced properties. Collaborative efforts between academic researchers and industry scientists will be crucial in realizing the full potential of this compound.